Cas no 565-20-8 (N-Acetyl Dapsone)

N-Acetyl Dapsone Properties

Names and Identifiers

• Acetamide,N-[4-[(4-aminophenyl)sulfonyl]phenyl]-
• N-Acetyl Dapsone
• N-Monoacetyl-4,4'-diaminodiphenyl sulfone
• N-Monoacetyl-4004'-diaminodiphenylsulfone
• Mono-N-acetyl-4-4'-sulfonylbisbenzeneamine
• N-[4-(4-aminophenyl)sulfonylphenyl]acetamide
• 4-Amino-4'-acetamidodiphenyl sulfone
• 4'-Sulfanilylacetanilide
• Acetyldapsone
• MADDS
• Monoacetyldapsone
• BRN 2746651
• HY-G0016
• ACETYL DAPSONE
• SMR000024670
• CHEBI:139473
• AB06775
• N-Acetyldapsone
• Mono-N-acetyl-4-4 -sulfonylbisbenzeneamine
• N-[4-(4-aminobenzene-1-sulfonyl)phenyl]acetamide
• AKOS003272954
• SCHEMBL10920445
• DTXSID70205040
• HMS2230L14
• NSC 27184
• WDOCBIHNYYQINH-UHFFFAOYSA-N
• A831070
• NSC27184
• monoacetyl dapsone
• p-Sulfanilylacetanilide Acetamide
• N-Acetyl-4,4'-diaminodiphenylsulfone
• BDBM50391267
• starbld0016694
• (S)-(+)-ALPHA-METHYL-1H-IMIDAZOLE-4-ETHANAMINEDIHYDROBROMIDE
• N-acetyl-4,4'-diaminodiphenyl sulfone
• 4-Acetylamino-4'-aminodiphenyl sulfone
• 565-20-8
• N-(4-[(4-Aminophenyl)sulfonyl]phenyl)acetamide
• A4YKS8ULCN
• NSC-27184
• NCGC00044286-02
• monoacetyl-dapsone
• Acetamide, N-[4-[(4-aminophenyl)sulfonyl]phenyl]-
• NS00098468
• N-[4-(4-aminobenzenesulfonyl)phenyl]acetamide
• UNII-A4YKS8ULCN
• N-Acetyl-4,4-diaminodiphenylsulfone
• MONO-N-ACETYL DAPSONE
• MFCD00672496
• 4-(Acetamido)-4'-aminobiphenyl sulphone
• N-[4-[(4-aminophenyl)sulfonyl]phenyl]acetamide
• 3-13-00-01286 (Beilstein Handbook Reference)
• CCRIS 5693
• Opera_ID_318
• N-(4-((4-Aminophenyl)sulfonyl)phenyl)acetamide
• N-[4-[(4-aminophenyl)sulfonyl]phenyl]-
• N-(4-(4-aminophenylsulfonyl)phenyl)acetamide
• ACETANILIDE, 4'-SULFANILYL-
• HMS3371F07
• CHEMBL1246
• N-Acetyldapsone 100 microg/mL in Acetonitrile
• Q27273637
• CS-0012514
• Acetamide, N-(4-((4-aminophenyl)sulfonyl)phenyl)-
• N-Acetyldapsone;MADDS
• N-{4-[(4-aminophenyl)sulfonyl]phenyl}acetamide
• MLS000090052
• DB-052929
• TS-08842
• +Expand

• MDL： MFCD00672496
• InChIKey： WDOCBIHNYYQINH-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14N2O3S/c1-10(17)16-12-4-8-14(9-5-12)20(18,19)13-6-2-11(15)3-7-13/h2-9H,15H2,1H3,(H,16,17)
• SMILES： CC(NC1=CC=C(S(=O)(C2=CC=C(N)C=C2)=O)C=C1)=O

Computed Properties

• Exact Mass: 290.07300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 290.07251349g/mol
• Heavy Atom Count: 20
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• LogP: 3.79500
• PSA: 97.64000
• Melting Point: 243 ºC
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),